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Compound of Interest

Compound Name: Phellandral

Cat. No.: B3342473 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling volatile and irritant compounds like Phellandral. This

guide provides immediate, essential safety protocols, operational procedures, and disposal

plans to foster a secure and efficient research environment. By adhering to these step-by-step

instructions, your laboratory can mitigate risks and build a culture of safety, making this a

trusted resource for chemical handling.

Chemical and Physical Properties of Phellandral
Understanding the fundamental properties of Phellandral is the first step in safe handling. This

data provides a quantitative basis for the safety procedures that follow.
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Property Value

Molecular Formula C₁₀H₁₆O[1]

Molecular Weight 152.23 g/mol [1]

Appearance Colorless to pale yellow liquid[2]

Boiling Point Approximately 165°C to 224°C[1][2]

Flash Point Approximately 83.33°C to 91.3°C[2][3]

Density Approximately 0.9389 g/cm³ at 20°C[1][4]

Vapor Pressure 0.098 mmHg at 25°C (estimated)[2]

Solubility Soluble in alcohol; Insoluble in water[2]

Hazard Identification and Personal Protective Equipment
(PPE)
Phellandral is classified with specific hazards that necessitate the use of appropriate Personal

Protective Equipment (PPE). The following table summarizes the hazards and the

recommended PPE for each type of protection.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.evitachem.com/product/evt-3479053
https://www.evitachem.com/product/evt-3479053
https://www.thegoodscentscompany.com/data/rw1603561.html
https://www.evitachem.com/product/evt-3479053
https://www.thegoodscentscompany.com/data/rw1603561.html
https://www.thegoodscentscompany.com/data/rw1603561.html
https://scent.vn/en/pages/compound/phellandral-376
https://www.evitachem.com/product/evt-3479053
https://commonchemistry.cas.org/detail?cas_rn=21391-98-0
https://www.thegoodscentscompany.com/data/rw1603561.html
https://www.thegoodscentscompany.com/data/rw1603561.html
https://www.benchchem.com/product/b3342473?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3342473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class GHS Hazard Statement Recommended PPE

Flammable Liquid H227: Combustible liquid Flame-retardant lab coat

Skin Irritant H315: Causes skin irritation

Chemical-resistant gloves

(Nitrile or Neoprene

recommended)[5][6][7]

Eye Irritant
H319: Causes serious eye

irritation

Chemical splash goggles or a

face shield[7]

Respiratory Irritant
H335: May cause respiratory

irritation

Use in a well-ventilated area or

with a chemical fume hood.

For higher concentrations, a

NIOSH-approved respirator

with an organic

vapor/formaldehyde cartridge

is recommended.[8][9][10][11]

[12]

Experimental Protocols: Safe Handling and
Emergency Procedures
Adherence to standardized protocols is critical for minimizing exposure and preventing

accidents. The following sections provide detailed methodologies for routine handling, spill

cleanup, and disposal of Phellandral.

Routine Handling Protocol
Preparation and Engineering Controls:

Always work in a well-ventilated laboratory.

Conduct all operations involving Phellandral inside a certified chemical fume hood to

minimize inhalation exposure.

Ensure that an emergency eyewash station and safety shower are readily accessible and

have been recently tested.
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Remove all potential ignition sources from the immediate work area.

Donning Personal Protective Equipment (PPE):

Wear a flame-retardant laboratory coat over personal clothing.

Put on chemical splash goggles. If there is a significant splash risk, a face shield should

be worn in addition to goggles.

Wear chemical-resistant gloves. While specific breakthrough time data for Phellandral is
not readily available, nitrile or neoprene gloves are generally recommended for handling

aldehydes.[5][6][7] Always inspect gloves for any signs of degradation or punctures before

use.

Chemical Handling:

Carefully open the container in the fume hood, avoiding splashing.

Use appropriate and clean glassware.

When transferring the liquid, do so slowly and carefully to avoid spills.

Keep the container sealed when not in use.

Post-Handling:

Properly seal and store the Phellandral container in a cool, dry, and well-ventilated area

away from incompatible materials such as strong oxidizing agents.

Decontaminate all work surfaces with a suitable laboratory cleaner.

Remove gloves using a technique that avoids skin contact with the exterior of the glove.

Wash hands thoroughly with soap and water after removing PPE.

Spill Cleanup Protocol
A minor chemical spill can be managed by trained laboratory personnel. For major spills,

evacuate the area and contact your institution's emergency response team.
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Spill Occurs

Assess Spill Size
(Minor vs. Major)

Evacuate Area &
Contact Emergency Response

Major Spill

Don Appropriate PPE:
- Respirator (if needed)

- Chemical Goggles & Face Shield
- Chemical-Resistant Gloves

- Lab Coat

Minor Spill

Contain the Spill
(Use absorbent dikes)

Absorb the Liquid
(Use inert absorbent material)

Collect Contaminated Material
(Use non-sparking tools)

Decontaminate Spill Area
(Soap and water)

Package and Label Waste
for Hazardous Disposal

Cleanup Complete

Click to download full resolution via product page

Phellandral Spill Cleanup Workflow
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Immediate Response:

Alert personnel in the immediate area of the spill.

If the spill is large or in a poorly ventilated area, evacuate the laboratory and contact your

institution's emergency services.

For Minor Spills:

Ensure the area is well-ventilated and extinguish any nearby ignition sources.

Don the appropriate PPE as outlined in the table above. If vapor concentrations are high,

a respirator is necessary.

Contain the spill by creating a dike around it with an inert absorbent material such as

vermiculite, sand, or commercial sorbent pads.

Once contained, apply more absorbent material to the spill, working from the outside in.

Using non-sparking tools, carefully collect the absorbed material and place it into a

labeled, sealable container for hazardous waste.

Decontaminate the spill area with soap and water.

Dispose of all contaminated materials, including gloves and absorbent pads, as hazardous

waste.

Disposal Plan
All waste containing Phellandral must be treated as hazardous waste.

Waste Collection:

Collect all Phellandral-contaminated waste, including excess chemical, contaminated

absorbent materials, and used PPE, in a designated and clearly labeled hazardous waste

container.
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Do not mix Phellandral waste with other chemical waste streams unless compatibility has

been confirmed.

Waste Storage:

Store the hazardous waste container in a designated, well-ventilated, and secure area,

away from incompatible materials.

Waste Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

Follow all local, state, and federal regulations for the disposal of hazardous chemical

waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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